![molecular formula C11H17N3O2 B7631930 Methyl 1-[(2-ethylpyrazol-3-yl)methylamino]cyclopropane-1-carboxylate](/img/structure/B7631930.png)
Methyl 1-[(2-ethylpyrazol-3-yl)methylamino]cyclopropane-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 1-[(2-ethylpyrazol-3-yl)methylamino]cyclopropane-1-carboxylate, also known as Methyl-EAA, is a synthetic compound that belongs to the family of amino-cyclopropane carboxylates. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of Methyl 1-[(2-ethylpyrazol-3-yl)methylamino]cyclopropane-1-carboxylate is not fully understood, but it is believed to act on the GABAergic system by modulating the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability in the central nervous system. By enhancing the activity of GABA receptors, this compound can reduce neuronal excitability and exert its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It can reduce the release of inflammatory mediators, such as cytokines and prostaglandins, and inhibit the activity of cyclooxygenase enzymes. The compound can also modulate the expression of various genes involved in neuronal signaling and synaptic plasticity. Additionally, this compound has been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
Methyl 1-[(2-ethylpyrazol-3-yl)methylamino]cyclopropane-1-carboxylate has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, there are some limitations to using this compound in lab experiments. The compound has a relatively short half-life, which can make it challenging to study its long-term effects. Additionally, the compound's mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on Methyl 1-[(2-ethylpyrazol-3-yl)methylamino]cyclopropane-1-carboxylate. One area of interest is the compound's potential as a therapeutic agent for various neurological disorders. Further studies are needed to investigate the efficacy and safety of this compound in human clinical trials. Additionally, research is needed to understand the compound's mechanism of action and its effects on neuronal signaling and synaptic plasticity. Finally, studies are needed to investigate the potential of this compound as a tool for studying the GABAergic system and its role in neurological function and disease.
Synthesis Methods
Methyl 1-[(2-ethylpyrazol-3-yl)methylamino]cyclopropane-1-carboxylate is a synthetic compound that can be prepared through a multistep process involving the reaction of 2-ethylpyrazole with ethyl chloroformate, followed by the addition of cyclopropanecarboxylic acid and methylamine. The final product is obtained after purification and isolation through chromatography techniques. The synthesis method has been optimized to improve the yield and purity of the compound.
Scientific Research Applications
Methyl 1-[(2-ethylpyrazol-3-yl)methylamino]cyclopropane-1-carboxylate has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. The compound has also been investigated for its potential as a therapeutic agent for the treatment of various diseases, such as Alzheimer's, Parkinson's, and epilepsy.
properties
IUPAC Name |
methyl 1-[(2-ethylpyrazol-3-yl)methylamino]cyclopropane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2/c1-3-14-9(4-7-13-14)8-12-11(5-6-11)10(15)16-2/h4,7,12H,3,5-6,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OECVAWKQBRFGQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)CNC2(CC2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.